N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-cyclopropyl-1-[6-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H23F2N5O2S/c22-14-1-4-17(16(23)11-14)25-19(29)12-31-20-6-5-18(26-27-20)28-9-7-13(8-10-28)21(30)24-15-2-3-15/h1,4-6,11,13,15H,2-3,7-10,12H2,(H,24,30)(H,25,29)
• InChI Key: UXHJXDZYHLBAIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2CCN(CC2)C3=NN=C(C=C3)SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C21H23F2N5O2S
• Molecular Weight: 447.5 g/mol

Description

N-cyclopropyl-1-(6-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H23F2N5O2S and its molecular weight is 447.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Synthesis and Antimicrobial Activity : Novel heterocyclic aryl monoazo organic compounds, including variations with a seleno derivative of pyridine, exhibited significant in vitro screening of antioxidant activity, antitumor activity against Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

• Potential in Antitumor and Antioxidant Activities : Cyanoacetamide derivatives demonstrated promising antioxidant activities, with applications in heterocyclic chemistry and potentially as antitumor agents (Bialy & Gouda, 2011).

• Enantioselective Synthesis for CGRP Receptor Inhibitor : An enantioselective process was developed for the synthesis of a potent calcitonin gene-related peptide (CGRP) receptor antagonist, indicating potential applications in neuropharmacology (Cann et al., 2012).

• Anti-Angiogenic and DNA Cleavage Activities : Piperidine derivatives showed significant anti-angiogenic and DNA cleavage activities, suggesting potential use in cancer research and therapy (Kambappa et al., 2017).

Specific Syntheses and Their Implications

• Novel Fluoroquinolones with Antimycobacterial Activities : Synthesized fluoroquinolones showed significant in vitro and in vivo activities against Mycobacterium tuberculosis, indicating potential for treating tuberculosis (Senthilkumar et al., 2009).

• Synthesis of Novel N,S-Containing Heterocycles : Aminomethylation of piperidinium derivatives led to the synthesis of 3,5,7,11-tetraazatricyclo[7.3.1.02,7]tridec-2-ene-9-carboxamides, which could have implications in medicinal chemistry (Dotsenko et al., 2012).

• Heterocyclic Carboxamides as Antipsychotic Agents : Synthesis and evaluation of heterocyclic carboxamides showed potential as antipsychotic agents, with specific compounds exhibiting promising in vivo activities (Norman et al., 1996).

• Synthesis of Piperazine-2,6-Dione Derivatives for Anticancer Activity : Various synthesized compounds exhibited good anticancer activity against different cancer cell lines, suggesting their potential in cancer treatment (Kumar et al., 2013).